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Compound of Interest
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Cat. No.: B043035

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Nitropyrazole (4-NP) is a five-membered heterocyclic aromatic organic compound with the
chemical formula CsHsNsOa. It consists of a pyrazole ring substituted with a nitro group at the
C4 position. This compound serves as a crucial intermediate in the synthesis of various
pharmaceuticals and energetic materials.[1] The presence of the nitro group, a strong electron-
withdrawing group, significantly influences the physicochemical properties and reactivity of the
pyrazole ring, making it a subject of interest for both academic research and industrial
applications. This technical guide provides a comprehensive overview of the core
physicochemical properties of 4-Nitropyrazole, detailed experimental protocols for its
synthesis and characterization, and a discussion of its potential applications.

Physicochemical Properties

The key physicochemical properties of 4-Nitropyrazole are summarized in the tables below,
providing a consolidated reference for researchers.

General and Physical Properties
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Property Value Source(s)
Molecular Formula C3H3N3O:2 [1]
Molecular Weight 113.08 g/mol [1]
Appearance White to pale yellow crystalline o
solid
Melting Point 163-165 °C [1]
Boiling Point 334 °C at 760 mmHg [1]
Density 1.52 g/cm3 [1]

Spectroscopic and Crystal Data

Property Value Source(s)
UV-Vis (Amax) 317 nm (in EtOH) [2]
0: 8.26 (d, 1H, 5-H), 6.76 (d,
1H NMR (DMSO-de) 1H, 3.H) [2]
Crystal System Triclinic [3]
Space Group P-1 [3]

a=8.0329(11) A, b=9.6305(8)
Cell Parameters A, c=9.9036(8) A, 0=74.393(7) [3]
° B=81.560(9)°, y=83.196(9)°

Thermodynamic and Solubility Properties
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Property Value Source(s)

pKa 9.63 £ 0.50 (Predicted) [4]

Sparingly soluble in water,
Solubility soluble in organic solvents like  [5]

ethanol and acetone.

Detonation Velocity 6.68 km/s [1]

Detonation Pressure 18.81 GPa [1]

Experimental Protocols
Synthesis of 4-Nitropyrazole: A One-Pot, Two-Step
Method

A high-yield (85%) synthesis of 4-Nitropyrazole can be achieved through a one-pot, two-step
process starting from pyrazole.[6]

Step 1: Formation of Pyrazole Sulfate
 In a flask equipped with a magnetic stirrer, dissolve pyrazole in concentrated sulfuric acid.

 Stir the mixture at room temperature for 30 minutes to ensure the complete formation of
pyrazole sulfate.

Step 2: Nitration
e Cool the flask in an ice-water bath.

e Slowly add a pre-prepared mixture of fuming nitric acid (98%) and fuming sulfuric acid (20%
oleum) dropwise to the reaction mixture, maintaining the temperature below 10 °C.

 After the addition is complete, raise the temperature to 50 °C and continue stirring for 1.5
hours.

e Pour the reaction mixture into ice water, which will cause the precipitation of a white solid.
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o Collect the solid by filtration and wash it with cold water.

e The crude product can be purified by recrystallization from a suitable solvent system, such
as ethyl ether/hexane, to yield pure 4-Nitropyrazole.

The following diagram illustrates the workflow for the synthesis of 4-Nitropyrazole.
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Synthesis Workflow of 4-Nitropyrazole
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Synthesis Workflow of 4-Nitropyrazole
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Characterization Methods

X-ray Crystallography Single crystal X-ray diffraction is employed to determine the precise
three-dimensional arrangement of atoms and molecules in the crystalline state of 4-
Nitropyrazole.[3]

o Protocol: A suitable single crystal of 4-Nitropyrazole is mounted on a goniometer. The
crystal is then irradiated with a monochromatic X-ray beam. The diffraction pattern is
collected on a detector. The resulting data is processed to determine the unit cell
dimensions, space group, and the electron density map, from which the atomic positions are
refined to yield the final crystal structure.[7]

Nuclear Magnetic Resonance (NMR) Spectroscopy *H and 3C NMR spectroscopy are used to
elucidate the molecular structure of 4-Nitropyrazole in solution.

e 1H NMR Protocol: A small amount of the sample is dissolved in a deuterated solvent (e.g.,
DMSO-ds). The solution is placed in an NMR tube and inserted into the NMR spectrometer.
The *H NMR spectrum is acquired, showing chemical shifts, integration, and coupling
patterns that correspond to the different protons in the molecule.[2]

e 13C NMR Protocol: Similar to *H NMR, a concentrated solution of the sample in a deuterated
solvent is prepared. The 3C NMR spectrum is then acquired, providing information about the
carbon skeleton of the molecule.

Infrared (IR) Spectroscopy IR spectroscopy is utilized to identify the functional groups present
in 4-Nitropyrazole.

e Protocol: A small amount of the solid sample is typically mixed with KBr powder and pressed
into a pellet, or analyzed as a mull. The sample is then placed in the IR spectrometer, and
the spectrum is recorded. The absorption bands in the spectrum correspond to the
vibrational frequencies of the different bonds in the molecule, such as N-H, C-H, C=C, and
the characteristic symmetric and asymmetric stretches of the NO:z group.[2]

UV-Visible (UV-Vis) Spectroscopy UV-Vis spectroscopy is used to study the electronic
transitions within the 4-Nitropyrazole molecule.
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e Protocol: A dilute solution of 4-Nitropyrazole in a suitable solvent (e.g., ethanol) is prepared.
The absorbance of the solution is measured over a range of wavelengths in the UV and
visible regions. The wavelength of maximum absorbance (Amax) provides information about
the conjugated system in the molecule.[2]

Biological Activities and Potential Applications

While pyrazole and its derivatives are known to exhibit a wide range of biological activities,
including antimicrobial, anti-inflammatory, and anticancer properties, specific biological
activities and signaling pathways directly involving 4-Nitropyrazole are not extensively
documented in the current literature.[8][9] Its primary role in the pharmaceutical industry is as a
key building block for the synthesis of more complex, biologically active molecules. For
instance, 4-nitropyrazole derivatives have been investigated for their neuroprotective activities
and as estrogen receptor binders.[10]

In the field of energetic materials, 4-Nitropyrazole is a precursor for the synthesis of more
complex, high-energy compounds.[1] Its nitro group contributes to a positive oxygen balance
and high density, which are desirable properties for energetic materials.

The logical relationship between 4-Nitropyrazole and its applications is depicted in the
following diagram.
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4-Nitropyrazole: From Synthesis to Application
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4-Nitropyrazole: From Synthesis to Application
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Conclusion

4-Nitropyrazole is a versatile compound with a well-defined set of physicochemical properties
that make it a valuable precursor in various fields. This guide has provided a detailed summary
of its key characteristics, including quantitative data presented in a structured format, and
comprehensive experimental protocols for its synthesis and analysis. The provided
visualizations of the synthetic workflow and its role as an intermediate highlight its importance
in the development of new pharmaceuticals and energetic materials. Further research into the
specific biological activities of 4-Nitropyrazole and its direct derivatives could open up new
avenues for its application in drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Recent Advances in Synthesis and Properties of Nitrated-Pyrazoles Based Energetic
Compounds - PMC [pmc.ncbi.nlm.nih.gov]

e 2. acrhem.org [acrhem.org]

o 3. One-Pot Two Steps Synthesis of 4-Nitropyrazole and Its Crystal Structure [energetic-
materials.org.cn]

. researchgate.net [researchgate.net]

. innospk.com [innospk.com]

. Page loading... [wap.guidechem.com]

. X Ray crystallography - PMC [pmc.ncbi.nim.nih.gov]

. Current status of pyrazole and its biological activities - PMC [pmc.ncbi.nlm.nih.gov]

°
(] [e0] ~ (0] (62} H

. researchgate.net [researchgate.net]
e 10. pharmatutor.org [pharmatutor.org]

 To cite this document: BenchChem. [An In-depth Technical Guide to the Physicochemical
Properties of 4-Nitropyrazole]. BenchChem, [2025]. [Online PDF]. Available at:

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b043035?utm_src=pdf-body
https://www.benchchem.com/product/b043035?utm_src=pdf-body
https://www.benchchem.com/product/b043035?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC7435826/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7435826/
http://www.acrhem.org/download/101.pdf
https://www.energetic-materials.org.cn/hnclen/article/abstract/2017303?st=article_issue
https://www.energetic-materials.org.cn/hnclen/article/abstract/2017303?st=article_issue
https://www.researchgate.net/figure/13-C-NMR-chemical-shifts-ppm-of-C-nitropyrazoles-35_tbl1_255955813
https://www.innospk.com/en/?news/ZPH-4-nitropyrazole-cas-no-2075-46-9-best-quality-supplier
https://wap.guidechem.com/question/how-to-synthesize-4-nitropyraz-id127607.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC1186895/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4766773/
https://www.researchgate.net/publication/359077628_Overview_on_Biological_Activities_of_Pyrazole_Derivatives
https://www.pharmatutor.org/articles/pyrazole-its-biological-activity
https://www.benchchem.com/product/b043035#physicochemical-properties-of-4-nitropyrazole
https://www.benchchem.com/product/b043035#physicochemical-properties-of-4-nitropyrazole
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b043035?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

[https://www.benchchem.com/product/b043035#physicochemical-properties-of-4-
nitropyrazole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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